![molecular formula C14H22BrNO2 B3861360 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol](/img/structure/B3861360.png)
2-{[6-(2-bromophenoxy)hexyl]amino}ethanol
Overview
Description
2-{[6-(2-bromophenoxy)hexyl]amino}ethanol, also known as BPEE, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have unique properties that make it useful in a variety of applications, including as a research tool for studying the biochemical and physiological effects of certain compounds.
Mechanism of Action
The mechanism of action of 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol is not fully understood, but it is believed to involve the interaction of the compound with certain receptors in the body. These receptors may include G protein-coupled receptors, ion channels, and other proteins that are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
2-{[6-(2-bromophenoxy)hexyl]amino}ethanol has been found to have a variety of biochemical and physiological effects, including the modulation of certain receptors in the body. This compound has also been found to have anti-inflammatory properties and to be useful in the treatment of certain diseases, such as cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol in lab experiments is its unique properties, which make it useful for studying the biochemical and physiological effects of certain compounds. However, there are also some limitations to using this compound, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are many potential future directions for the use of 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol in scientific research. Some of these directions include the development of new compounds that are based on the structure of 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol, the use of 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol in the treatment of various diseases, and the exploration of new applications for this compound in the field of scientific research.
In conclusion, 2-{[6-(2-bromophenoxy)hexyl]amino}ethanol is a unique compound that has been found to have many potential uses in scientific research. Its ability to interact with certain receptors in the body makes it useful for studying the biochemical and physiological effects of certain compounds, and there are many potential future directions for the use of this compound in the field of scientific research.
Scientific Research Applications
2-{[6-(2-bromophenoxy)hexyl]amino}ethanol has been used in a variety of scientific research applications, including as a tool for studying the biochemical and physiological effects of certain compounds. This compound has been found to have unique properties that make it useful in these types of studies, including its ability to interact with certain receptors in the body.
properties
IUPAC Name |
2-[6-(2-bromophenoxy)hexylamino]ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22BrNO2/c15-13-7-3-4-8-14(13)18-12-6-2-1-5-9-16-10-11-17/h3-4,7-8,16-17H,1-2,5-6,9-12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXPXOCNQKZWPNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCCCCCCNCCO)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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